N,4-dimethyl-N-[3-(methylthio)benzyl]-3-(2-oxo-1-imidazolidinyl)benzamide

• IUPAC Name: N,4-dimethyl-N-[(3-methylsulfanylphenyl)methyl]-3-(2-oxoimidazolidin-1-yl)benzamide
• InChI: InChI=1S/C20H23N3O2S/c1-14-7-8-16(12-18(14)23-10-9-21-20(23)25)19(24)22(2)13-15-5-4-6-17(11-15)26-3/h4-8,11-12H,9-10,13H2,1-3H3,(H,21,25)
• InChI Key: DKHWWIKFNFEOHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)CC2=CC(=CC=C2)SC)N3CCNC3=O
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

N,4-dimethyl-N-[3-(methylthio)benzyl]-3-(2-oxo-1-imidazolidinyl)benzamide, also known as DMTB, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Biological Evaluation of Benzamide Derivatives

• Synthesis and Characterization : A series of benzamide derivatives were synthesized, focusing on their potential biological applications. These compounds were evaluated for their ability to inhibit various enzymes, such as alkaline phosphatases and ecto-5'-nucleotidases, suggesting their relevance in medicinal chemistry for targeting nucleotide protein interactions (Saeed et al., 2015).

• Anticancer Activity : Novel heterocyclic compounds, including benzothiazoles fused with pyrimidines and pyrazoles, were synthesized and showed promising in-vitro anticancer activity against a range of human cancer cell lines. This highlights the potential of such compounds in developing new anticancer therapies (Waghmare et al., 2013).

• Herbicide Development : Benzamide derivatives have also been explored for their herbicidal activity, with certain compounds showing effectiveness against annual and perennial grasses. This application suggests a potential avenue for agricultural chemical development (Viste et al., 1970).